2-Bromo-3-chloropyridin-4-amine

Specification

• CAS No.: 610277-13-9
• Molecular Formula: C5H4BrClN2
• Molecular Weight: 207.45 g/mol
• IUPAC Name: 2-bromo-3-chloropyridin-4-amine
• Standard InChI: InChI=1S/C5H4BrClN2/c6-5-4(7)3(8)1-2-9-5/h1-2H,(H2,8,9)
• Standard InChI Key: PYLSHSLJQFMWOM-UHFFFAOYSA-N
• SMILES: C1=CN=C(C(=C1N)Cl)Br
• Canonical SMILES: C1=CN=C(C(=C1N)Cl)Br

Introduction

Chemical Identity and Structure

Basic Identification Parameters

2-Bromo-3-chloropyridin-4-amine is a heterocyclic organic compound with halogen substituents. The following table summarizes its key identification parameters:

Parameter	Value
CAS Number	610277-13-9
Molecular Formula	C₅H₄BrClN₂
Molecular Weight	207.45 g/mol
IUPAC Name	2-bromo-3-chloropyridin-4-amine
InChI Key	PYLSHSLJQFMWOM-UHFFFAOYSA-N
Creation Date	2005-07-08
Last Modified	2025-02-15

The compound has several synonyms in scientific literature and commercial databases, including 4-Amino-2-bromo-3-chloropyridine, 2-bromo-3-chloropyridin-4-ylamine, and MFCD01646055 (MDL number).

Structural Features

The molecular structure of 2-Bromo-3-chloropyridin-4-amine consists of a pyridine ring with three functional groups strategically positioned. The nitrogen atom in the pyridine ring is at position 1, while bromine occupies position 2, chlorine is at position 3, and the amino group is attached at position 4. This specific arrangement of functional groups contributes to its chemical reactivity and synthetic utility.

The structural representation can be described using various notations:

• SMILES: C1=CN=C(C(=C1N)Cl)Br

• InChI: InChI=1S/C5H4BrClN2/c6-5-4(7)3(8)1-2-9-5/h1-2H,(H2,8,9)

Physical and Chemical Properties

The physical and chemical properties of 2-Bromo-3-chloropyridin-4-amine determine its behavior in various environments and reactions. Based on available data, the compound exhibits the following properties:

Property	Value
Physical State	Solid
Molecular Weight	207.45 g/mol
Storage Condition	Room temperature, away from light, stored in an inert gas

Applications and Uses

Pharmaceutical Applications

2-Bromo-3-chloropyridin-4-amine serves as a valuable intermediate in pharmaceutical synthesis. Its structure makes it particularly useful for constructing molecules with potential biological activity. The compound's halogenated pyridine core provides a scaffold that can be further functionalized through various chemical transformations, such as cross-coupling reactions, nucleophilic substitutions, or further elaboration of the amino group.

The pharmaceutical applications include:

• Serving as a building block in the synthesis of active pharmaceutical ingredients (APIs)

• Contributing to the development of drugs targeting various diseases

• Providing a versatile intermediate for creating compounds with specific pharmacological properties

Agrochemical Applications

Hazard Type	Designation
GHS Symbol	GHS07 (Warning)
Hazard Statements	H302-H315-H319-H335
Precautionary Statements	P261-P305+P351+P338

The hazard statements indicate that the compound is:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Appropriate precautionary measures include:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do – continue rinsing

Proper laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment, adequate ventilation, and proper waste disposal procedures.

Supplier	Quantity	Purity	Price (Approximate)
MySkinRecipes	0.100 g	95%	฿4,401.00
MySkinRecipes	0.250 g	95%	฿7,389.00
MySkinRecipes	1.000 g	95%	฿19,188.00
CymitQuimica	0.250 g	Not specified	€129.00
CymitQuimica	1.000 g	Not specified	€404.00
Thermo Scientific	1.000 g (similar compound)	97+%	$266.62
Thermo Scientific	5.000 g (similar compound)	97+%	$891.18

The compound is typically stored at room temperature, away from light, and preferably under inert gas for optimal stability.

Related Compounds

Several structurally related compounds share similar chemical and physical properties with 2-Bromo-3-chloropyridin-4-amine. These include positional isomers with different arrangements of the same functional groups:

• 4-Amino-3-bromo-2-chloropyridine (CAS: 215364-85-5)

  • A structural isomer with bromine at position 3 and chlorine at position 2

  • Also used as a synthetic intermediate in pharmaceutical and agrochemical applications

• 5-Bromo-3-chloropyridin-2-amine (CAS: 38185-55-6)

  • A structural isomer with bromine at position 5, chlorine at position 3, and the amino group at position 2

  • Similar applications in synthetic organic chemistry

• 2-Chloropyridin-4-amine

  • A precursor compound used in the synthesis of brominated derivatives

  • Lacks the bromine substituent present in 2-Bromo-3-chloropyridin-4-amine

The subtle differences in the positioning of functional groups between these compounds can significantly affect their reactivity, biological activity, and utility in synthetic applications.